Cas no 328104-87-6 (2-(5-Chloro-2-hydroxyphenoxy)acetic acid)

• Product Name: 2-(5-Chloro-2-hydroxyphenoxy)acetic acid
• CAS No: 328104-87-6
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 5757392
• PubChem ID: 2320220
• Update Time: 2024-03-01

2-(5-Chloro-2-hydroxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1191828
• starbld0006704
• AKOS034454873
• 328104-87-6
• Enamine_001193
• CS-0346307
• Oprea1_554810
• 2-(5-chloro-2-hydroxyphenoxy)acetic acid
• Z56788158
• HMS1397G05
• Acetic acid, 2-(5-chloro-2-hydroxyphenoxy)-
• 2-(5-Chloro-2-hydroxyphenoxy)acetic acid

• Inchi： 1S/C8H7ClO4/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： KCKXUFAFXCCVNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCC(=O)O)O

Computed Properties

• Exact Mass: 202.0032864g/mol
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Melting Point: 157 °C(Solv: water (7732-18-5); water (7732-18-5); methanol (67-56-1))
• Boiling Point: 374.0±27.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates